1-Bromo-2-chloroethane 1-Bromo-2-chloroethane Dissociative double ionization and multi-photon ionization of 1-bromo-2-chloroethane (BCE) irradiated by the 800nm femtosecond laser field has been investigated by dc-slice imaging technology. Conformational properties of BCE in several zeolites such as silicalite-1, siliceous Y, Na-Y and zeolite L have been investigated by FT-Raman spectroscopy.
1-bromo-2-chloroethane is a haloalkane that is bromoethane substituted by chlorine at position 2. It has a role as a mutagen. It is a haloalkane, an organobromine compound and an organochlorine compound.
1-chloro-2-bromoethane is a clear colorless liquid with a sweet chloroform-like odor. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 107-04-0
VCID: VC20881257
InChI: InChI=1S/C2H4BrCl/c3-1-2-4/h1-2H2
SMILES: C(CBr)Cl
Molecular Formula: C2H4BrCl
Molecular Weight: 143.41 g/mol

1-Bromo-2-chloroethane

CAS No.: 107-04-0

Cat. No.: VC20881257

Molecular Formula: C2H4BrCl

Molecular Weight: 143.41 g/mol

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1-Bromo-2-chloroethane - 107-04-0

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Description Dissociative double ionization and multi-photon ionization of 1-bromo-2-chloroethane (BCE) irradiated by the 800nm femtosecond laser field has been investigated by dc-slice imaging technology. Conformational properties of BCE in several zeolites such as silicalite-1, siliceous Y, Na-Y and zeolite L have been investigated by FT-Raman spectroscopy.
1-bromo-2-chloroethane is a haloalkane that is bromoethane substituted by chlorine at position 2. It has a role as a mutagen. It is a haloalkane, an organobromine compound and an organochlorine compound.
1-chloro-2-bromoethane is a clear colorless liquid with a sweet chloroform-like odor. (NTP, 1992)
CAS No. 107-04-0
Molecular Formula C2H4BrCl
Molecular Weight 143.41 g/mol
IUPAC Name 1-bromo-2-chloroethane
Standard InChI InChI=1S/C2H4BrCl/c3-1-2-4/h1-2H2
Standard InChI Key IBYHHJPAARCAIE-UHFFFAOYSA-N
SMILES C(CBr)Cl
Canonical SMILES C(CBr)Cl
Boiling Point 225 °F at 760 mm Hg (NTP, 1992)
107.0 °C
107 °C
Colorform Colorless liquid
Flash Point none
Melting Point 2.1 °F (NTP, 1992)
-16.7 °C

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